Cas no 2309573-92-8 (1-(4-methoxyphenyl)methyl-3-3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ylurea)

• Product Name: 1-(4-methoxyphenyl)methyl-3-3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ylurea
• CAS No: 2309573-92-8
• MF: C₁₆H₂₃N₅O₂
• MW: 317.386122941971
• CID: 5338433
• Update Time: 2025-06-10

1-(4-methoxyphenyl)methyl-3-3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzyl)-3-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)urea
• 1-[(4-methoxyphenyl)methyl]-3-[3-methyl-1-(1,2,4-triazol-1-yl)butan-2-yl]urea
• 1-(4-methoxyphenyl)methyl-3-3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ylurea

• Inchi： 1S/C16H23N5O2/c1-12(2)15(9-21-11-17-10-19-21)20-16(22)18-8-13-4-6-14(23-3)7-5-13/h4-7,10-12,15H,8-9H2,1-3H3,(H2,18,20,22)
• InChI Key： KFPNDRKIIHOFIL-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC(=CC=1)OC)NC(CN1C=NC=N1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 358
• XLogP3: 1.9
• Topological Polar Surface Area: 81.1

Additional information on 1-(4-methoxyphenyl)methyl-3-3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ylurea

Research Brief on 1-(4-methoxyphenyl)methyl-3-3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ylurea (CAS: 2309573-92-8)

In recent years, the compound 1-(4-methoxyphenyl)methyl-3-3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ylurea (CAS: 2309573-92-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and urea functional groups, has shown promising potential in various therapeutic applications, particularly in the development of antifungal and anticancer agents. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 1-(4-methoxyphenyl)methyl-3-3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ylurea involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the stereoselective formation of the urea linkage. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against fungal cytochrome P450 enzymes, particularly those involved in ergosterol biosynthesis. This mode of action is analogous to that of established antifungal agents such as fluconazole, but with enhanced specificity and reduced off-target effects. In vitro assays have demonstrated its efficacy against a broad spectrum of pathogenic fungi, including Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to mammalian cells.

Beyond its antifungal properties, preliminary data suggest that 1-(4-methoxyphenyl)methyl-3-3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ylurea may also possess anticancer activity. Research has indicated that the compound can induce apoptosis in certain cancer cell lines by modulating key signaling pathways, such as the PI3K/Akt/mTOR axis. These findings are supported by molecular docking studies, which highlight the compound's ability to interact with critical protein targets involved in cell proliferation and survival.

Despite these promising results, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which are currently being addressed through structural modifications and formulation optimization. Additionally, ongoing toxicology studies aim to evaluate the long-term safety profile of the compound in animal models.

In conclusion, 1-(4-methoxyphenyl)methyl-3-3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ylurea represents a compelling candidate for further development in both antifungal and anticancer therapeutics. Its dual mechanism of action, combined with its favorable in vitro profile, underscores its potential to address unmet medical needs. Future research should focus on overcoming the current pharmacokinetic limitations and advancing the compound into clinical trials.